Cas no 1806277-93-9 (Ethyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate
• CAS No: 1806277-93-9
• MF: C₁₁H₇F₃N₂O₄
• MW: 288.179493188858
• CID: 4958419
• Update Time: 2025-06-29

Ethyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7F3N2O4/c1-2-20-10(17)7-3-6(11(12,13)14)4-9(16(18)19)8(7)5-15/h3-4H,2H2,1H3
• InChI Key： UEMRSNINBSZSJY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)=C(C(=O)OCC)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 437
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate

Ethyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate (CAS No. 1806277-93-9): A Comprehensive Overview

Ethyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate (CAS No. 1806277-93-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, a nitro group, and a trifluoromethyl group, exhibits a range of interesting properties that make it a valuable candidate for various applications.

The chemical structure of ethyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate is defined by its molecular formula C₁₁H₈F₃N₂O₄. The presence of the trifluoromethyl group imparts significant electron-withdrawing effects, which can influence the compound's reactivity and stability. The cyano and nitro groups further enhance the molecule's electronic properties, making it an intriguing subject for both theoretical and experimental studies.

In recent years, the study of ethyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate has been driven by its potential applications in drug discovery and development. Research has shown that compounds with similar structural motifs can exhibit potent biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

The synthesis of ethyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 3-nitro-5-trifluoromethylbenzoic acid with ethyl cyanoacetate in the presence of a coupling agent. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

Beyond its potential as a pharmaceutical agent, ethyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate has also been explored for its use in materials science. The unique combination of functional groups in this molecule can confer specific physical and chemical properties that are desirable in various applications. For example, the compound's high thermal stability and low volatility make it a promising candidate for use in coatings and polymers.

In terms of safety and handling, it is important to note that while ethyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate is not classified as a hazardous material under current regulations, proper precautions should always be taken when handling any chemical compound. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The environmental impact of ethyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate is another area of ongoing research. Studies have shown that the compound is relatively stable under environmental conditions but can be degraded through various biotic and abiotic processes. Efforts are being made to develop more sustainable synthesis methods that minimize waste and reduce the environmental footprint associated with its production.

In conclusion, ethyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate (CAS No. 1806277-93-9) represents an important class of organic compounds with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and promising biological activities make it a valuable target for further investigation and development. As research continues to advance our understanding of this compound, it is likely to play an increasingly significant role in various scientific and industrial fields.